Cas no 6082-32-2 (Isomaltopentaose)

• Product Name: Isomaltopentaose
• CAS No: 6082-32-2
• MF: C₃₀H₅₂O₂₆
• MW: 828.718293190002
• MDL: MFCD13182451
• CID: 512579
• PubChem ID: 354335803
• Update Time: 2025-05-19

Isomaltopentaose Chemical and Physical Properties

Names and Identifiers

• Isomaltopentaose
• (2R,3S,4R,5R)-6-hydroxy-2,3,4,5-tetrakis[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• 6)-O-a-D-glucopyranosyl-(1&reg
• Glcα(1-6)Glcα(1-6)Glcα(1-6)Glcα(1-6)Glc
• Isomaltopentose
• D-Glucose, O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-O-alpha-D-glucopyranosyl-(1-6)-
• D-Glucose, O-α-D-glucopyranosyl-(1→6)-O-α-D-glucopyranosyl-(1→6)-O-α-D-glucopyranosyl-(1→6)-O-α-D-glucopyranosyl-(1→6)-
• Glc alpha(1-6)Glc alpha(1-6)Glc alpha(1-6)Glc alpha(1-6)Glc
• Isomaltopentaose extrapure, 95%

• MDL： MFCD13182451
• Inchi： 1S/C30H52O26/c31-1-7(33)13(35)14(36)8(34)3-49-27-24(46)20(42)16(38)10(54-27)5-51-29-26(48)22(44)18(40)12(56-29)6-52-30-25(47)21(43)17(39)11(55-30)4-50-28-23(45)19(41)15(37)9(2-32)53-28/h1,7-30,32-48H,2-6H2/t7-,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20-,21-,22-,23+,24+,25+,26+,27-,28-,29-,30-/m0/s1
• InChI Key： XYSPNTPTSPNTHM-TVKCVLHLSA-N
• SMILES： O([C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]2[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]3[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]4[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O4)O)O3)O)O2)O)O1)O)C[C@@H](O)[C@@H](O)[C@H](O)[C@@H](O)C=O

Computed Properties

• Exact Mass: 828.275
• Monoisotopic Mass: 828.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 56
• Rotatable Bond Count: 17
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 435

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 1269.8±65.0 °C at 760 mmHg
• Flash Point: 390.4±27.8 °C
• Refractive Index: 1.682
• Solubility: 甲醇（微溶）、水（微溶）
• PSA: 434.82000
• LogP: -12.08200
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 12.45±0.20(Predicted)

Isomaltopentaose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Additional information on Isomaltopentaose

Exploring Isomaltopentaose (CAS No. 6082-32-2): Properties, Applications, and Market Trends

Isomaltopentaose (CAS No. 6082-32-2) is an oligosaccharide that has garnered significant attention in the food, pharmaceutical, and biotechnology industries. Known for its unique structural properties and functional benefits, this compound is increasingly being studied for its potential in prebiotic applications, gut health improvement, and as a low-calorie sweetener alternative. With the growing consumer demand for healthier food options, Isomaltopentaose is emerging as a key ingredient in functional foods and dietary supplements.

The chemical structure of Isomaltopentaose consists of five glucose units linked by α-(1→6) glycosidic bonds, distinguishing it from other oligosaccharides like maltose or isomaltose. This unique configuration contributes to its resistance to digestive enzymes, making it an excellent candidate for prebiotic formulations. Research has shown that Isomaltopentaose selectively promotes the growth of beneficial gut bacteria, such as Bifidobacteria and Lactobacilli, which are crucial for maintaining a healthy microbiome.

In the food industry, Isomaltopentaose is valued for its mild sweetness and low caloric content, making it an attractive alternative to traditional sugars. Its stability under high temperatures and acidic conditions further enhances its suitability for use in baked goods, beverages, and dairy products. Additionally, its non-cariogenic properties (does not promote tooth decay) align with the rising trend of oral health-conscious consumers seeking sugar substitutes.

Beyond its role in food, Isomaltopentaose is being explored for its potential in pharmaceutical applications. Studies suggest that it may enhance the bioavailability of certain drugs and act as an excipient in drug formulations. Its ability to modulate the gut microbiota also positions it as a promising candidate for managing metabolic disorders, such as obesity and diabetes, which are among the most searched health topics globally.

The market for Isomaltopentaose is expected to grow significantly in the coming years, driven by increasing awareness of gut-brain axis research and the demand for personalized nutrition. Companies are investing in advanced production techniques, such as enzymatic synthesis, to meet the rising demand for high-purity Isomaltopentaose. Furthermore, regulatory approvals for its use in various regions are likely to accelerate its adoption in mainstream products.

For researchers and industry professionals, understanding the physicochemical properties of Isomaltopentaose is essential. Its solubility, viscosity, and hygroscopicity play critical roles in determining its suitability for different applications. Recent advancements in analytical techniques, such as HPLC and mass spectrometry, have enabled more precise characterization of this compound, facilitating its optimization for commercial use.

In conclusion, Isomaltopentaose (CAS No. 6082-32-2) represents a versatile and innovative ingredient with broad applications in health and nutrition. As consumer preferences shift toward functional and sustainable products, the demand for Isomaltopentaose is poised to expand. Ongoing research and technological advancements will further unlock its potential, solidifying its position as a valuable component in the evolving landscape of food and health sciences.